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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Nitrophenylhydrazine (CAS No: 3034-19-3). It is intended to equip laboratory personnel

with the necessary knowledge to handle this chemical responsibly, minimizing risks and

ensuring a safe working environment.

Physicochemical and Toxicological Properties
2-Nitrophenylhydrazine is an organic compound that appears as an amber or orange-red

crystalline powder.[1][2][3] It is a flammable solid and is often stabilized with water (typically

>30%) as the dry state may be explosive.[4][5] Understanding its properties is the first step in

safe handling.

Physical and Chemical Data
The fundamental physical and chemical characteristics of 2-Nitrophenylhydrazine are

summarized below.
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Property Value Reference(s)

CAS Number 3034-19-3 [6]

Molecular Formula C₆H₇N₃O₂ [6]

Molecular Weight 153.14 g/mol [6]

Appearance
Amber / Orange-Red

Crystalline Powder
[1][2][3]

Melting Point 89 - 94 °C / 192.2 - 201.2 °F [2]

Solubility

Miscible with water. Soluble in

hot benzene, alcohol,

chloroform, ethyl acetate.

[1][2]

Stability

Stable under normal

conditions. Often stabilized

with >30% water.

[2]

Decomposition Temp. 156°C - 158°C [1]

Toxicological Data and Hazard Identification
2-Nitrophenylhydrazine is classified as a hazardous substance.[4] It is harmful if swallowed

and causes skin, eye, and respiratory irritation.[6][7] The substance and/or its metabolites may

bind to hemoglobin, inhibiting normal oxygen uptake and leading to methemoglobinemia, a

form of oxygen starvation.[4]
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Hazard Classification GHS Codes & Statements Reference(s)

GHS Pictograms Danger [6]

Hazard Statements

H228: Flammable solid H302:

Harmful if swallowed H315:

Causes skin irritation H319:

Causes serious eye irritation

H335: May cause respiratory

irritation

[6]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P261: Avoid breathing dust.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell. P302+P352: IF ON

SKIN: Wash with plenty of

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[8]

Toxicity Metric Value Species Reference(s)

LD50 (Intravenous) 178 mg/kg Mouse [4]

Mutagenicity

Found to be a

frameshift mutagen for

Salmonella

typhimurium TA1538.

N/A [9]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict protocols is mandatory when working with 2-Nitrophenylhydrazine. The

following sections detail the required engineering controls, personal protective equipment, and

step-by-step procedures for routine handling and emergency situations.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][8]

Local exhaust ventilation is required where solids are handled as powders to prevent

accumulation and recirculation of particulates.[4] The ventilation system should be spark-

free, earthed, and vent directly outside.[4]

Safety Stations: Ensure that eyewash stations and safety showers are in close proximity to

the workstation location.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent personal contact.[4][8]

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[2][4]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., butyl rubber).[10] For prolonged or repeated

contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is

recommended.[4] Always wash hands after removing gloves.[4]

Lab Coat/Coveralls: A lab coat is mandatory.[1] For large-scale operations, wear tight-

weave, non-static clothing and non-sparking safety footwear.[4]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

[1][2]

Protocol for General Handling
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Preparation: Before handling, ensure all engineering controls are operational and the

required PPE is donned correctly. Read the Safety Data Sheet (SDS) thoroughly.

Dispensing: Avoid generating dust.[11] Carefully weigh or transfer the material within a fume

hood. Use non-sparking tools.[8]

Work Practice: Avoid all personal contact, including inhalation.[4][8] Do not eat, drink, or

smoke in the handling area.[8] Keep the container securely sealed when not in use.[8]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2][8] Launder contaminated clothing separately before reuse.[8]

Protocol for Storage
Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition like heat, sparks, and open flames.[2][8][12]

Temperature: Do not heat above 50°C, as an explosion may occur.[4] Recommended

storage is in a refrigerator at 2-8°C.

Container: Keep containers securely sealed to prevent drying out, as the material is often

stabilized with water.[1][8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[2][4]

Emergency Protocols
Evacuate: Clear the area of all personnel and move upwind.[4][8]

Control Ignition Sources: Remove all sources of ignition (flames, sparks, etc.).[8]

Ventilate: Increase ventilation in the spill area.[8]

Containment: Do not touch or walk through the spilled material.[4][8] Use a non-sparking

shovel to carefully place the material into a clean, dry, labeled container for disposal.[8] Avoid

creating dust clouds.[8]
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Decontamination: Wash the spill area with water and dike for later disposal.[8]

Reporting: Advise emergency services if the spill enters drains or waterways.[8]

Hazards: This material is a flammable solid that may explode upon heating.[2][4] Combustion

produces toxic gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[2][4]

Extinguishing Media:

Small Fires: Use dry chemical, CO₂, water spray, or foam.[4][8]

Large Fires: Use water spray, fog, or foam.[8] Fight the fire from a safe distance.[8]

Procedure: Alert the fire brigade.[8] Wear self-contained breathing apparatus (SCBA) and full

protective gear.[2] Use water spray to cool adjacent containers.[8]

General Advice: Seek immediate medical attention if symptoms persist.[2]

If Inhaled: Remove the person to fresh air and keep them warm and rested in a position

comfortable for breathing.[2][4] If breathing is difficult, administer oxygen.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing.[4] Flush the skin

and hair with running water and soap for at least 15 minutes.[2][4]

In Case of Eye Contact: Immediately wash out with fresh running water for at least 15

minutes.[4] Ensure complete irrigation by keeping eyelids apart.[4][8] Seek immediate

medical attention.[8]

If Swallowed: Do NOT induce vomiting.[4] Rinse mouth with water.[2] If the person is

conscious, give a glass of water to drink.[8] Call a poison center or doctor if you feel unwell.

[2][8]

Visualized Workflow: Safe Handling of 2-
Nitrophenylhydrazine
The following diagram illustrates the logical workflow for safely managing 2-
Nitrophenylhydrazine in a research environment, from preparation to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage

4. Emergency Response
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Don Personal Protective
Equipment (PPE)
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Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of 2-Nitrophenylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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